Cas no 2305255-31-4 (4-Ethenyloxane-4-carboxylic acid)

• Product Name: 4-Ethenyloxane-4-carboxylic acid
• CAS No: 2305255-31-4
• MF: C₈H₁₂O₃
• MW: 156.179082870483
• CID: 5326955
• Update Time: 2025-10-31

4-Ethenyloxane-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-Ethenyloxane-4-carboxylic acid
• Z3490087829

• Inchi： 1S/C8H12O3/c1-2-8(7(9)10)3-5-11-6-4-8/h2H,1,3-6H2,(H,9,10)
• InChI Key： AWCXNDZURGFZTH-UHFFFAOYSA-N
• SMILES： O1CCC(C(=O)O)(C=C)CC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 168
• XLogP3: 0.7
• Topological Polar Surface Area: 46.5

Additional information on 4-Ethenyloxane-4-carboxylic acid

Chemical Profile of 4-Ethenyloxane-4-carboxylic acid (CAS No: 2305255-31-4)

4-Ethenyloxane-4-carboxylic acid, identified by the Chemical Abstracts Service Number (CAS No) 2305255-31-4, is a specialized organic compound that has garnered attention in the field of pharmaceutical chemistry and materials science. This compound, featuring a unique ethenoxy group attached to a carboxylic acid moiety, presents intriguing structural and functional properties that make it a subject of interest for researchers exploring novel synthetic pathways and bioactive molecules.

The molecular structure of 4-Ethenyloxane-4-carboxylic acid consists of a cyclohexene ring substituted with an ethenoxy group at the 4-position and a carboxylic acid functional group at the same position. This configuration imparts distinct reactivity and potential applications, particularly in the synthesis of complex molecules where both aromatic and heterocyclic functionalities are desired. The presence of the ethenoxy group enhances the compound's ability to participate in various chemical reactions, including esterification, amidation, and polymerization, making it a versatile intermediate in organic synthesis.

In recent years, the pharmaceutical industry has shown increasing interest in heterocyclic compounds due to their diverse biological activities. 4-Ethenyloxane-4-carboxylic acid has been explored as a building block for designing new drug candidates. Its structural features suggest potential applications in the development of therapeutic agents targeting various diseases, including inflammatory disorders and infectious diseases. Researchers have leveraged its reactivity to introduce modifications that enhance drug-like properties such as solubility, bioavailability, and metabolic stability.

One of the most compelling aspects of 4-Ethenyloxane-4-carboxylic acid is its role in polymer chemistry. The ethenoxy group can act as a monomer or cross-linking agent in the synthesis of polymers with tailored properties. These polymers find applications in drug delivery systems, where controlled release mechanisms are crucial for optimizing therapeutic efficacy. Additionally, the carboxylic acid functionality allows for further derivatization, enabling the creation of polymers with specific interactions with biological molecules.

The synthesis of 4-Ethenyloxane-4-carboxylic acid has been optimized by several research groups to improve yield and purity. Advanced synthetic techniques, such as catalytic hydrogenation and transition-metal-catalyzed reactions, have been employed to construct the desired molecular framework efficiently. These methods not only enhance the scalability of production but also minimize waste, aligning with green chemistry principles.

Recent studies have highlighted the potential of 4-Ethenyloxane-4-carboxylic acid in materials science. Its ability to form stable complexes with metals has led to investigations into its use as a ligand in coordination chemistry. Such complexes exhibit unique electronic and magnetic properties, making them valuable for applications in catalysis and nanotechnology. Furthermore, the compound's compatibility with various solvent systems has opened avenues for its use in solution-based processing techniques like inkjet printing and electrospinning.

The biological activity of 4-Ethenyloxane-4-carboxylic acid has been systematically evaluated by several research teams. Preliminary studies suggest that derivatives of this compound exhibit inhibitory effects on certain enzymes implicated in metabolic pathways relevant to human health. These findings have prompted further investigation into its potential as an anti-inflammatory agent or a precursor for drugs targeting metabolic disorders.

The safety profile of 4-Ethenyloxane-4-carboxylic acid is another critical aspect that has been addressed in recent research. Toxicological studies have been conducted to assess its acute and chronic effects on living organisms. The results indicate that the compound is well-tolerated at moderate concentrations but may exhibit some toxicity at higher doses. These findings are essential for guiding its safe handling and application in industrial processes.

The future prospects for 4-Ethenyloxane-4-carboxylic acid are promising, with ongoing research aiming to uncover new applications and improve existing ones. Collaborative efforts between academia and industry are expected to drive innovation in this field, leading to novel therapeutics and advanced materials based on this versatile compound.